molecular formula C14H20O3 B8393701 Methyl 2-(1-hydroxyethyl)-5-phenylpentanoate CAS No. 439084-20-5

Methyl 2-(1-hydroxyethyl)-5-phenylpentanoate

Cat. No. B8393701
CAS RN: 439084-20-5
M. Wt: 236.31 g/mol
InChI Key: GJUACORXYYKVOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 2-(1-hydroxyethyl)-5-phenylpentanoate is a useful research compound. Its molecular formula is C14H20O3 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-(1-hydroxyethyl)-5-phenylpentanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-(1-hydroxyethyl)-5-phenylpentanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

439084-20-5

Product Name

Methyl 2-(1-hydroxyethyl)-5-phenylpentanoate

Molecular Formula

C14H20O3

Molecular Weight

236.31 g/mol

IUPAC Name

methyl 2-(1-hydroxyethyl)-5-phenylpentanoate

InChI

InChI=1S/C14H20O3/c1-11(15)13(14(16)17-2)10-6-9-12-7-4-3-5-8-12/h3-5,7-8,11,13,15H,6,9-10H2,1-2H3

InChI Key

GJUACORXYYKVOH-UHFFFAOYSA-N

Canonical SMILES

CC(C(CCCC1=CC=CC=C1)C(=O)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.50 g (23.5 mmol) of methyl 2-acetyl-5-phenylpentanoate are introduced into 100 ml of methanol and the mixture is ice-cooled. 0.44 g (11.7 mmol) of sodium borohydride is added in portions and the mixture is stirred for a further 1 h. The solvent is then evacuated from the batch, and the residue is taken up in diethyl ether and washed with 1 N hydrochloric acid. The organic phase is then concentrated again and flash-chromatographed using the eluent petroleum ether/ethyl acetate 10/1.
Quantity
5.5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0.44 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.